Cas no 123619-12-5 (Urs-19(29)-en-3-ol, (3a)- (9CI))

• Product Name: Urs-19(29)-en-3-ol, (3a)- (9CI)
• CAS No: 123619-12-5
• MF: C₃₀H₅₀O
• MW: 426.717409610748
• CID: 176920
• Update Time: 2024-03-01

Urs-19(29)-en-3-ol, (3a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Urs-19(29)-en-3-ol, (3a)- (9CI)
• a-Calotropeol
• Urs-19(29)-en-3-ol, (3α)- (9CI)

• Inchi： 1S/C30H50O/c1-19-11-14-27(5)17-18-29(7)21(25(27)20(19)2)9-10-23-28(6)15-13-24(31)26(3,4)22(28)12-16-30(23,29)8/h19,21-25,31H,2,9-18H2,1,3-8H3/t19-,21-,22+,23-,24-,25+,27-,28+,29-,30-/m1/s1
• InChI Key： FPEQZEXTCWHNGF-YPWCVGLHSA-N
• SMILES： [C@H]1(O)[C@@]([C@]2([C@](C)(CC1)[C@]1([H])[C@@]([C@]3([C@@](CC1)([H])[C@]1([C@@](CC[C@H](C1=C)C)(C)CC3)[H])C)(C)CC2)[H])(C)C

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Melting Point: 204-205 °C
• Boiling Point: 488.2±14.0 °C(Predicted)
• PSA: 52.54
• pka: 15.19±0.70(Predicted)